Cas no 1806549-05-2 (1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806549-05-2
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4970964
• Update Time: 2025-05-25

1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3OS/c1-6(17)10(12)9-3-2-8(4-7(9)5-13)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： YSNDFDYCQKZCRW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1CCl)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

Research Briefing on 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806549-05-2)

1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806549-05-2) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique trifluoromethylthio (SCF3) group, which is known for its high lipophilicity and metabolic stability, making it a valuable moiety in drug design. The presence of both bromo and chloro substituents further enhances its reactivity, enabling its use as a versatile intermediate in the synthesis of biologically active molecules.

Recent studies have explored the potential applications of this compound in the development of novel therapeutics, particularly in the areas of antimicrobial and anticancer agents. Researchers have leveraged its electrophilic properties to design covalent inhibitors targeting critical enzymes in pathogenic bacteria and cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of irreversible kinase inhibitors, showcasing its utility in targeted cancer therapy.

The synthesis of 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation, followed by the introduction of the trifluoromethylthio group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Recent optimizations in synthetic protocols have improved yields and purity, facilitating its broader adoption in research and development.

In addition to its role in drug discovery, this compound has also been investigated for its potential in agrochemical applications. The trifluoromethylthio group is known to enhance the bioactivity of pesticides, and preliminary studies suggest that derivatives of this compound could serve as potent fungicides. However, further toxicological and environmental assessments are required to evaluate its safety profile.

Despite its promising applications, challenges remain in the large-scale production and stability of 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one. Researchers are actively exploring novel synthetic routes and stabilization techniques to address these issues. Collaborative efforts between academia and industry are expected to drive advancements in this area, paving the way for its commercialization.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one represents a valuable chemical entity with diverse applications in medicinal and agrochemical research. Its unique structural features and reactivity make it a promising candidate for the development of next-generation therapeutics and agrochemicals. Continued research and innovation will be crucial to unlocking its full potential and addressing existing challenges.